Cas no 953232-44-5 (2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(2,3,4-trifluorophenyl)acetamide)

• Product Name: 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(2,3,4-trifluorophenyl)acetamide
• CAS No: 953232-44-5
• MF: C₁₉H₁₅F₃N₂O₄
• MW: 392.328615427017
• CID: 6430589
• PubChem ID: 16879410
• Update Time: 2025-10-18

2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(2,3,4-trifluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(2,3,4-trifluorophenyl)acetamide
• 2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]-N-(2,3,4-trifluorophenyl)acetamide
• 2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(2,3,4-trifluorophenyl)acetamide
• VU0627671-1
• AKOS024487235
• F5001-1182
• 953232-44-5

• Inchi： 1S/C19H15F3N2O4/c1-26-14-6-3-10(7-16(14)27-2)15-8-11(24-28-15)9-17(25)23-13-5-4-12(20)18(21)19(13)22/h3-8H,9H2,1-2H3,(H,23,25)
• InChI Key： GWWICSMLDOGJTI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1NC(CC1C=C(C2C=CC(=C(C=2)OC)OC)ON=1)=O)F)F

Computed Properties

• Exact Mass: 392.09839145g/mol
• Monoisotopic Mass: 392.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.6Ų

Additional information on 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(2,3,4-trifluorophenyl)acetamide

Introduction to CAS No. 953232-44-5: 2-(5-(3,4-Dimethoxyphenyl)-1,2-Oxazol-3-yl)-N-(2,3,4-Trifluorophenyl)Acetamide

The compound CAS No. 953232-44-5, also known as 2-(5-(3,4-Dimethoxyphenyl)-1,2-Oxazol-3-yl)-N-(2,3,4-Trifluorophenyl)Acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a substituted oxazole ring with an acetamide group and a trifluorophenyl moiety. The presence of these functional groups makes it a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of oxazole-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. The oxazole ring in this compound is particularly interesting as it can act as a bioisostere for other heterocyclic systems, offering potential advantages in terms of stability and bioavailability. Additionally, the substitution pattern on the oxazole ring—specifically the 3,4-dimethoxyphenyl group—contributes to its unique electronic and steric properties.

The N-(2,3,4-trifluorophenyl)acetamide moiety further enhances the compound's versatility. Fluorine atoms are known to improve drug-like properties such as lipophilicity and metabolic stability. This makes the compound an attractive lead for developing therapeutics targeting specific receptors or enzymes.

From a synthetic perspective, the construction of this molecule involves a series of intricate reactions that highlight modern organic synthesis techniques. The synthesis begins with the preparation of the oxazole ring through a cyclization reaction involving an appropriate amine and aldehyde or ketone derivative. Subsequent steps involve nucleophilic substitutions and acetylation reactions to introduce the trifluorophenyl group and the acetamide functionality.

Recent advancements in asymmetric catalysis and microwave-assisted synthesis have made it possible to optimize the synthesis of this compound on a larger scale while maintaining high purity levels. These methods not only improve yield but also reduce reaction times and environmental impact.

In terms of applications, this compound has shown promise in preliminary biological assays targeting cancer cells and inflammatory pathways. The combination of its structural features—such as the electron-withdrawing trifluorophenyl group and electron-donating methoxy groups—allows for fine-tuning of its pharmacokinetic properties.

Moreover, computational studies using molecular docking have revealed that this compound has potential binding affinities for certain G-protein coupled receptors (GPCRs), suggesting its role in modulating signaling pathways associated with chronic diseases like neurodegenerative disorders.

The development of such compounds underscores the importance of interdisciplinary research in advancing chemical science. By leveraging insights from synthetic chemistry, pharmacology, and computational modeling, researchers can unlock new possibilities for therapeutic intervention.

In conclusion, CAS No. 953232-44-5 represents a cutting-edge molecule with vast potential across multiple scientific domains. Its intricate structure and functional groups make it a valuable tool for exploring novel chemical reactions and biological interactions.